1-(4-Methoxyphenyl)-4-(5-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one
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Description
1-(4-Methoxyphenyl)-4-(5-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Properties
A study by Anusevičius et al. (2015) explored the synthesis of 4-substituted 1-(4-methoxyphenyl)pyrrolidin-2-ones, including compounds containing azole, diazole, oxadiazole, thiadiazole, and triazole fragments. These compounds showed moderate activity against various microorganisms, including Rhizobium radiobacter, Xanthomonas campestris, and Escherichia coli, and also demonstrated antioxidant activity (Anusevičius et al., 2015).
Corrosion Inhibition
Chaitra et al. (2016) synthesized thiazole-based pyridine derivatives, including 5-(4-methoxy-phenyl)-thiazole-2-carboxylic acid pyridin-2-ylmethylene-hydrazide. These compounds were evaluated for their corrosion inhibition performance on mild steel in acidic conditions. The study revealed that these compounds act as both anodic and cathodic inhibitors, providing effective protection of steel surfaces (Chaitra et al., 2016).
Anticancer Potential
Zhang et al. (2005) identified a compound, 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, as a novel apoptosis inducer with activity against various cancer cell lines. This study demonstrated the potential of such compounds in cancer treatment, particularly breast and colorectal cancer (Zhang et al., 2005).
Application in Organic Light-Emitting Diodes (OLEDs)
Wang et al. (2001) focused on the synthesis of bis(1,3,4-oxadiazole) systems, such as 2,5-bis[2-(4-tert-butylphenyl)-1,3,4-oxadiazol-5-yl]pyridine (PDPyDP), for use in OLEDs. The study revealed the efficacy of these compounds in improving device performance, highlighting their utility in electronic applications (Wang et al., 2001).
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-[5-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-23-14-6-4-13(5-7-14)21-11-12(9-17(21)22)18-19-16(24-20-18)10-15-3-2-8-25-15/h2-8,12H,9-11H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQHJIRWTCJGKDD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)C3=NOC(=N3)CC4=CC=CS4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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